1-(4-fluorophenyl)-2-((4-methyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)ethanone
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Description
1-(4-fluorophenyl)-2-((4-methyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)ethanone is a useful research compound. Its molecular formula is C16H13FN4OS and its molecular weight is 328.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antiviral Activity
A study by Attaby et al. (2006) explored the synthesis and reactions of 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone and Pyrido[2′,3′:3,4]pyrazolo[5,1-c][1,2,4]triazine derivatives, evaluating their cytotoxicity, anti-HSV1, and anti-HAV-MBB activity. The chemical structures of these newly synthesized heterocyclic compounds were elucidated using various spectroscopic methods (Attaby, Elghandour, Ali, & Ibrahem, 2006).
Antimicrobial Activities
Bayrak et al. (2009) synthesized new 1,2,4-triazoles, including their Mannich and Schiff bases, and assessed their antimicrobial activities. The study revealed that most of these compounds exhibited good or moderate antimicrobial activity (Bayrak, Demirbaş, Karaoglu, & Demirbas, 2009).
Optical Activity Studies
Karpun et al. (2022) conducted a study focusing on the optical activity of certain S-derivatives, including 1-(4-fluorophenyl)-2-((4-methyl-5-(((3-(pyridin-4-yl)-1H-1,2,4-triazole-5-yl)thio)methyl)-4H-1,2,4-triazole-3-yl)thio)ethan-1-ol. They found that this compound was able to rotate the light polarization plane, indicating its potential interest for preclinical research (Karpun, Borsuk, Kucherenko, & Parchenko, 2022).
Process Development in Antifungal Agents
Butters et al. (2001) discussed the process development of Voriconazole, a broad-spectrum triazole antifungal agent. The synthesis involved variations in pyrimidine substitution pattern and reaction conditions, indicating the role of similar compounds in developing antifungal medications (Butters et al., 2001).
Spectroscopic and Quantum Chemical Studies
Ç. Y. Ataol and Ö. Ekici (2014) performed experimental and theoretical studies, including FTIR, FT-NMR, UV–Visible, X-ray, and DFT, on 2-(4-Allyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-1-(3-methyl-3-phenyl-cyclobutyl)-ethanone, which is structurally related to the compound . These studies provided insights into the molecular structure and properties of these compounds (Ataol & Ekici, 2014).
Anticonvulsant Activity
Bihdan (2019) studied the anticonvulsant activity of compounds including 2-((5-(3-(4-fluorophenyl)-4-R2-1,2,4-triazole-3-yl)-thio)-1-arylethanone, revealing their high anticonvulsant activity and indicating the neuroprotective and membrane stabilizing effect of these compounds (Bihdan, 2019).
properties
IUPAC Name |
1-(4-fluorophenyl)-2-[(4-methyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN4OS/c1-21-15(12-6-8-18-9-7-12)19-20-16(21)23-10-14(22)11-2-4-13(17)5-3-11/h2-9H,10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOUSQJGEZBVQAT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1SCC(=O)C2=CC=C(C=C2)F)C3=CC=NC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN4OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.